Cas no 689264-36-6 (3-Peryleneoctanoic acid)

• Product Name: 3-Peryleneoctanoic acid
• CAS No: 689264-36-6
• MF: C₂₈H₂₆O₂
• MW: 394.504848003387
• CID: 1731858
• Update Time: 2024-11-18

3-Peryleneoctanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Peryleneoctanoic acid

• Inchi： 1S/C28H26O2/c29-26(30)16-5-3-1-2-4-9-19-17-18-25-23-14-7-11-20-10-6-13-22(27(20)23)24-15-8-12-21(19)28(24)25/h6-8,10-15,17-18H,1-5,9,16H2,(H,29,30)
• InChI Key： HQHRGFTZXHCYIB-UHFFFAOYSA-N
• SMILES： C1=C2C3=C(C4C5=C(C=CC=C52)C=CC=4)C=CC=C3C(CCCCCCCC(O)=O)=C1

Computed Properties

• Exact Mass: 394.19338

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 640.5±34.0 °C(Predicted)
• PSA: 37.3
• pka: 4.78±0.10(Predicted)